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Compound of Interest

Compound Name: NecroX-5

Cat. No.: B593293

This document provides comprehensive guidance on the proper handling and disposal of
NecroX-5, a research compound with anti-inflammatory and anti-cancer properties. Adherence
to these procedures is critical to ensure laboratory safety and environmental protection. The
information is intended for researchers, scientists, and drug development professionals.

NecroX-5 Safety and Handling Summary

While the Safety Data Sheet (SDS) for NecroX-5 (methanesulfonate) indicates that the
substance is not classified as hazardous under the Globally Harmonized System (GHS), it is
prudent to handle it with care as with all research chemicals.[1] The following table summarizes
key information for safe handling.
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Property Information Reference

5-[(1,1-dioxido-4-
thiomorpholinyl)methyl]-2-

Chemical Name phenyl-N-[(tetrahydro-2H- [1]
pyran-4-yl)methyl]-1H-indol-7-

amine, dimethanesulfonate

CAS Number 1383718-29-3 [1112113]141[5]

Molecular Weight 645.81 g/mol [2]

Not classified as hazardous.
] However, as a biologically
Primary Hazards _ _ [1]
active compound, direct

contact should be avoided.

] ) Standard laboratory attire:
Personal Protective Equipment
safety glasses, lab coat, and

(PPE)
gloves.
Store at 2-8°C, sealed.[2] For
stock solutions, store at -80°C
Storage for up to 6 months or -20°C for

up to 1 month (under nitrogen).

[5]

Inhalation: Move to fresh air.
Skin contact: Wash with soap
) ) and water. Eye contact: Rinse
First Aid Measures ) ] ) [1]
with running water. Ingestion:
Consult a doctor if symptoms

persist.

Step-by-Step Disposal Procedures for NecroX-5

Given that NecroX-5 is a biologically active compound used in research, including cancer
research, it is recommended to handle its disposal with a higher level of caution, similar to
procedures for other potent research compounds or trace chemotherapeutic wastes. Do not
dispose of NecroX-5 down the drain or in regular solid waste.
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. Waste Segregation and Collection:
Solid Waste:

o Collect all solid waste contaminated with NecroX-5, such as unused powder,
contaminated personal protective equipment (gloves, disposable lab coats), plasticware
(pipette tips, tubes), and cell culture plastics, in a dedicated, clearly labeled hazardous
waste container.

o Itis best practice to use containers designated for "chemotherapeutic” or "cytotoxic"
waste, which are often yellow.[6] These containers should be puncture-proof and have a
secure lid.[6]

o Do not mix solid NecroX-5 waste with regular biohazard bags or municipal trash.[6]
Liquid Waste:

o Collect all liquid waste containing NecroX-5, including unused stock solutions, cell culture
media, and supernatants from treated cells, in a dedicated, leak-proof, and clearly labeled
hazardous liquid waste container.

o The container should be made of a material compatible with the solvents used (e.g., glass
or appropriate plastic).

o Do not dispose of liquid NecroX-5 waste down the sanitary sewer.[6][7]
. Labeling and Storage of Waste:

Clearly label all waste containers with "Hazardous Waste," the name of the chemical
("NecroX-5"), and the primary hazard (e.g., "Research Compound," "Biologically Active").

Store the sealed waste containers in a designated, secure area away from general
laboratory traffic until they are collected for disposal.

. Final Disposal:

Arrange for the disposal of NecroX-5 waste through your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal contractor.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b593293?utm_src=pdf-body
https://www.safety.pitt.edu/sites/default/files/03-013ChemAntineoplasticWaste.pdf
https://www.safety.pitt.edu/sites/default/files/03-013ChemAntineoplasticWaste.pdf
https://www.benchchem.com/product/b593293?utm_src=pdf-body
https://www.safety.pitt.edu/sites/default/files/03-013ChemAntineoplasticWaste.pdf
https://www.benchchem.com/product/b593293?utm_src=pdf-body
https://www.benchchem.com/product/b593293?utm_src=pdf-body
https://www.safety.pitt.edu/sites/default/files/03-013ChemAntineoplasticWaste.pdf
https://ehs.uci.edu/enviro/haz-waste/_pdf/sewer-disposal-guidelines.pdf
https://www.benchchem.com/product/b593293?utm_src=pdf-body
https://www.benchchem.com/product/b593293?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Follow all institutional, local, and national regulations for the disposal of chemical and
research waste.

Mechanism of Action: NecroX-5 Signaling Pathway

NecroX-5 has been shown to exert its effects through various signaling pathways. One key
mechanism involves the modulation of the TNFa/Dcn/TGFB1/Smad2 pathway, which is
implicated in inflammation and fibrosis.[8][9][10][11] NecroX-5 also reduces intracellular
calcium levels, which in turn inhibits the AKT signaling pathway, a crucial regulator of cell
migration.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b593293?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/17278m.pdf
https://www.abmole.com/products/necrox-5.html
https://nordicbiosite.com/product/HY-104015-100/NecroX5
https://pubchem.ncbi.nlm.nih.gov/compound/NecroX-5
https://www.medchemexpress.com/NecroX-5.html
https://www.safety.pitt.edu/sites/default/files/03-013ChemAntineoplasticWaste.pdf
https://ehs.uci.edu/enviro/haz-waste/_pdf/sewer-disposal-guidelines.pdf
https://pubmed.ncbi.nlm.nih.gov/27162485/
https://pubmed.ncbi.nlm.nih.gov/27162485/
https://pubmed.ncbi.nlm.nih.gov/27162485/
https://www.semanticscholar.org/paper/NecroX-5-exerts-anti-inflammatory-and-anti-fibrotic-Thu-Kim/bfbebfcf79e384318ec9e00c11295fa81cdd3d39
https://www.semanticscholar.org/paper/NecroX-5-exerts-anti-inflammatory-and-anti-fibrotic-Thu-Kim/bfbebfcf79e384318ec9e00c11295fa81cdd3d39
https://www.semanticscholar.org/paper/NecroX-5-exerts-anti-inflammatory-and-anti-fibrotic-Thu-Kim/bfbebfcf79e384318ec9e00c11295fa81cdd3d39
https://synapse.koreamed.org/articles/1026098
https://www.researchgate.net/publication/301903977_NecroX-5_exerts_anti-inflammatory_and_anti-fibrotic_effects_via_modulation_of_the_TNFaDcnTGFb1Smad2_pathway_in_hypoxiareoxygenation-treated_rat_hearts
https://www.benchchem.com/product/b593293#necrox-5-proper-disposal-procedures
https://www.benchchem.com/product/b593293#necrox-5-proper-disposal-procedures
https://www.benchchem.com/product/b593293#necrox-5-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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